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Compound of Interest

Compound Name: Barium hydride (BaH2)

Cat. No.: B083081

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the discovery and historical evolution of barium hydride
(BaH2) synthesis. From early direct hydrogenation methods to modern techniques for
producing high-purity and nanostructured materials, this document provides a comprehensive
overview for scientific professionals. Detailed experimental protocols, comparative data, and
workflow visualizations are presented to facilitate a deeper understanding of this reactive
alkaline earth metal hydride.

Discovery and Historical Context

The investigation of alkaline earth metal hydrides, including barium hydride, was a natural
progression in the systematic study of metal-hydrogen systems that gained momentum in the
early 20th century. Initial interest was driven by a fundamental curiosity about the chemical and
physical properties of these compounds. Early research focused on the direct reaction of
elemental barium with hydrogen gas at elevated temperatures to produce barium hydride.[1]
The development of techniques to handle highly reactive metals and pure gases was crucial to
these initial syntheses.

Over the decades, research into barium hydride has evolved significantly. A turning point in the
academic interest was the discovery of a structural phase transition at elevated temperatures,
which led to a dramatic increase in its ionic conductivity.[1] This property has opened up
avenues for its potential application as a hydride ion (H™) conductor in various energy-related
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fields. More recently, research has expanded to include its use in ammonia synthesis and as a

precursor for other advanced materials.[1][2]

Physicochemical and Thermodynamic Properties

Barium hydride is a gray, crystalline solid that is highly reactive, particularly with water and

oxygen.[3] It is classified as a saline (or salt-like) hydride, indicating a significant ionic character

in the bonding between the barium cation (Ba2*) and hydride anions (H~). Key physicochemical

and thermodynamic data for barium hydride are summarized in the table below.

Property Value Reference(s)
Molecular Formula BaH:2 [4]

Molar Mass 139.35 g/mol [3]
Appearance Gray crystalline solid [3]

Density 4.21 g/cm?3 [3]

Melting Point 675 °C (decomposes) [3][5]

Crystal Structure (ambient)

Orthorhombic (PbClz2 type)

[4]

AH°f (298.15 K, solid) -171 kJ/mol
AG°f (298.15 K, solid) -130 kJ/mol
S°(298.15 K, solid) 63 J/(mol-K)
Molar Heat Capacity (Cp) 46 J/(mol-K)

Synthesis Methodologies

The synthesis of barium hydride can be broadly categorized into direct synthesis, high-purity

synthesis involving precursor purification, and alternative methods. High-pressure techniques

have also been developed for the synthesis of novel barium superhydrides.

Direct Synthesis from Elemental Barium and Hydrogen
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The most common and straightforward method for preparing barium hydride is the direct

reaction of elemental barium with hydrogen gas.[4] This exothermic reaction is typically carried

out at elevated temperatures to overcome the activation energy.

Reaction: Ba (s) + Hz (g) — BaHz (s)

A summary of various reported experimental conditions for the direct synthesis of barium

hydride is presented in the table below.

Temperatur ] Reference(s
Method Pressure Duration Notes
e (°C) )
Often cited
temperature
Common
N N range for
Laboratory 150-200 Not Specified  Not Specified direct [4]
irec
Method .
hydrogenatio
n.
High- Conducted in
Temperature 800 Flowing Hz 12 hours a tube [4]
Synthesis furnace.
Room Temp. Initial reaction
Room Temp., 2 days, then
followed by 20 bar at room [4]
then 400 5 hours
Heat temperature.
Synthesis of
) deuterated
Deuteride .
) 180 27 bar 24 hours barium [4]
Synthesis .
hydride
(BaDz).

This protocol is based on a method for producing a high-purity sample for structural analysis.

Objective: To synthesize barium hydride by the direct reaction of elemental barium with

hydrogen gas at high temperature.

Materials:
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Pure barium metal (e.g., from Sigma-Aldrich)

High-purity hydrogen or deuterium gas

Inert gas (e.g., Argon)

Equipment:

Glovebox with an inert atmosphere

Sealed reactor (e.g., stainless steel or quartz tube)

Tube furnace

Gas flow controllers

Drying columns for gases

Procedure:

Inside an argon-filled glovebox, cut approximately 5 g of pure barium metal into smaller
pieces to increase the surface area.

Place the barium metal pieces inside the sealed reactor.

Seal the reactor and remove it from the glovebox.

Connect the reactor to a gas line with high-purity hydrogen (or deuterium) and an exhaust.
Ensure all connections are secure and leak-tested.

Place the reactor inside a tube furnace.

Purge the system with flowing hydrogen gas at a rate of approximately 50 cm3/min to remove
any residual air.

Heat the reactor to 800 °C and maintain this temperature for 12 hours under a continuous
flow of hydrogen gas.

After 12 hours, cool the furnace to room temperature while maintaining the hydrogen flow.
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e Once at room temperature, the hydrogen flow can be stopped, and the reactor can be
transferred back into a glovebox for sample recovery.

» Critical Safety Note: Utmost care must be taken to ensure the sample is not exposed to air or
moisture at any stage of the synthesis or handling, as barium hydride is pyrophoric and
reacts vigorously with water.[3]

Synthesis of High-Purity Barium Hydride

The purity of the final barium hydride product is critically dependent on the purity of the starting
barium metal. Commercial barium can contain other alkaline earth metals, such as calcium and
strontium, as impurities. As barium hydride reacts with water, purification methods are applied
to a water-stable precursor, such as a barium salt, before its conversion to the hydride.[4]

The following diagram illustrates a typical workflow for the synthesis of high-purity barium
hydride, starting from the purification of a barium salt precursor.
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Barium Hydride Synthesis

Direct Hydrogenation

Barium Oxide
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Load Gasket and Sample Chamber

Load Barium Metal and
Pressure Standard (e.g., Ruby)

Load Hydrogen Source
(e.g., NHsBHs or liquid Hz)

Seal the DAC

Increase Pressure Incrementally

Analyze

Monitor Pressure via In-situ Analysis
Ruby Fluorescence (e.g., XRD, Raman)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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